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Compound of Interest

Compound Name: 3-Chloro-6-hydrazinopyridazine

Cat. No.: B091096 Get Quote

Application Note: This document provides a comprehensive protocol for the synthesis of 3-
Chloro-6-hydrazinopyridazine, a valuable building block in medicinal chemistry and drug

development. The described method utilizes the nucleophilic substitution of a chlorine atom in

3,6-dichloropyridazine with hydrazine, offering a reliable route to this key intermediate. This

compound serves as a precursor for the synthesis of a variety of bioactive molecules, including

potential antimicrobial and antitumor agents.[1] The protocol is intended for researchers,

scientists, and professionals in the field of organic synthesis and drug discovery.

Reaction Scheme
The synthesis proceeds via a nucleophilic aromatic substitution reaction where one of the

chlorine atoms of 3,6-dichloropyridazine is displaced by the hydrazine nucleophile.

Reactants: 3,6-Dichloropyridazine, Hydrazine Monohydrate

Product: 3-Chloro-6-hydrazinopyridazine

Byproduct: Hydrochloric Acid (neutralized by excess hydrazine or a base)

Experimental Protocol
This protocol is adapted from established synthetic methods.[2]

Materials:
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3,6-Dichloropyridazine (C₄H₂Cl₂N₂)

Hydrazine monohydrate (N₂H₄·H₂O)

Ethanol (optional, as a solvent)

Equipment:

Round-bottom flask or sealed reaction tube

Reflux condenser (if using a solvent at reflux)

Magnetic stirrer and stir bar

Heating mantle or oil bath

Buchner funnel and filter paper

Standard laboratory glassware

Procedure:

Reaction Setup: In a sealed tube, combine 3,6-dichloropyridazine (e.g., 3 g, 20.14 mmol)

and hydrazine monohydrate (e.g., 1 g, 20.14 mmol).[2] Alternatively, the reaction can be

carried out in a solvent such as ethanol.[3][4]

Reaction Conditions: Heat the reaction mixture to 80°C and maintain it at this temperature

for 5 hours with continuous stirring.[2]

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. If a

solvent was used, it can be removed by evaporation under reduced pressure.[2] The

resulting crude product can often be used directly in the next step without further purification.

[2]

Purification (if necessary): If a higher purity is required, the crude product can be

recrystallized from a suitable solvent, such as ethanol.[5]

Characterization: The final product should be characterized to confirm its identity and purity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB4246202_EN.htm
https://www.jofamericanscience.org/journals/am-sci/am0611/66_3923am0611_570_574.pdf
https://pdfs.semanticscholar.org/7c7d/191b183e28c0af7fbeeaf6d1d6e779f0678f.pdf?skipShowableCheck=true
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4246202_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4246202_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4246202_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3008033/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Table 1: Reactant and Product Information

Compound Molecular Formula
Molecular Weight (
g/mol )

Molar Equivalent

3,6-Dichloropyridazine C₄H₂Cl₂N₂ 148.98 1.0

Hydrazine

Monohydrate
N₂H₄·H₂O 50.06 1.0

3-Chloro-6-

hydrazinopyridazine
C₄H₅ClN₄ 144.56 -

Table 2: Physical and Spectroscopic Data of 3-Chloro-6-hydrazinopyridazine

Property Value Reference

Appearance Off-white to pale brown powder [6]

Melting Point 137-141 °C [2]

Molecular Weight 144.56 g/mol [7]

Molecular Formula C₄H₅ClN₄ [7]

CAS Number 17284-97-8

Safety Precautions
3,6-Dichloropyridazine: Handle with care as it is a hazardous substance.

Hydrazine Monohydrate: Hydrazine is toxic and a suspected carcinogen. Handle in a well-

ventilated fume hood and wear appropriate personal protective equipment (PPE), including

gloves and safety goggles.

3-Chloro-6-hydrazinopyridazine: Classified as an irritant. May cause an allergic skin

reaction and serious eye damage.
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Visualizations
Diagram 1: Synthesis Workflow

Reactants:
3,6-Dichloropyridazine

Hydrazine Monohydrate

Reaction:
- Sealed tube or flask

- 80°C, 5 hours

Work-up:
- Cool to RT

- Evaporate solvent (if any)

Purification (optional):
Recrystallization from Ethanol

Product:
3-Chloro-6-hydrazinopyridazine

Crude Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Chloro-6-hydrazinopyridazine.

Diagram 2: Logical Relationship of Components

Starting Materials

Process

Final Product

3,6-Dichloropyridazine

Nucleophilic
Aromatic Substitution

Hydrazine Monohydrate

3-Chloro-6-hydrazinopyridazine
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Caption: Relationship between reactants, process, and product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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